Cas no 5853-83-8 (L-Lysine, N6-L-b-aspartyl-)

• Product Name: L-Lysine, N6-L-b-aspartyl-
• CAS No: 5853-83-8
• MF: C₁₀H₁₉N₃O₅
• MW: 261.274962663651
• CID: 369405
• Update Time: 2024-01-28

L-Lysine, N6-L-b-aspartyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N6-L-b-aspartyl-
• (2S)-6-amino-2-[[(3S)-3-amino-4-hydroxy-4-oxobutanoyl]amino]hexanoic acid
• L-lysine, N< sup> 6<
• L-Lysine, N6-L-β-aspartyl-
• N< sup> 6<
• sup> -L-β-aspartyl-
• sup> -L-β-aspartyl-L-lysine
• Aspartylysine
• aspartyllysine
• L-β-Aspartyl-L-lysine
• N6-L-β-aspartyl-L-lysine

• Inchi： 1S/C10H19N3O5/c11-4-2-1-3-7(10(17)18)13-9(16)6(12)5-8(14)15/h6-7H,1-5,11-12H2,(H,13,16)(H,14,15)(H,17,18)/t6-,7-/m0/s1
• InChI Key： OAMLVOVXNKILLQ-BQBZGAKWSA-N
• SMILES： C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](CC(O)=O)N

Computed Properties

• Exact Mass: 261.13257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -6.6

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 598.5±50.0 °C(Predicted)
• PSA: 155.74
• pka: 2.48±0.10(Predicted)